Cas no 15280-53-2 (Acetic acid,gadolinium(3+) salt, tetrahydrate (8CI,9CI))

• Product name: Acetic acid,gadolinium(3+) salt, tetrahydrate (8CI,9CI)
• CAS No: 15280-53-2
• MF: ₃[C₂H₃O₂-]^.Gd+₃^.₄[H₂O]
• MW: 406.44318
• MDL: MFCD00150117
• CID: 137878
• PubChem ID: 23371183

Acetic acid,gadolinium(3+) salt, tetrahydrate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic acid,gadolinium(3+) salt, tetrahydrate (8CI,9CI)
• Gadolinium Acetate
• Gadolinium Acetate Hydrare
• gadolinium(3+),triacetate,tetrahydrate
• cadmium acelate
• GADOLINIUM ACETATE HYDRATE
• GADOLINIUM ACETATE TETRAHYDRATE
• GADOLINIUM (III) ACETATE HYDRATE
• GADOLINIUM(III) ACETATE TETRAHYDRATE
• Gadolinium (III) acetate etrahydrate
• GadoliniumacetatetetrahydrateREOwhitextl
• Gadolinium Acetate Hydrate 99.9%
• GADOLINIUM(III) ACETATE TETRAHYDRATE 99.9%-GD)
• DTXSID10633449
• Acetic acid, gadolinium(+3) salt, hydrate
• Gadolinium acetate--water (1/3/4)
• J-008951
• 15280-53-2
• gadolinium(3+);triacetate;tetrahydrate
• ZPKMIURLGRBLPQ-UHFFFAOYSA-K
• gadolinium(3+) tris(acetate ion) tetrahydrate

• MDL： MFCD00150117
• Inchi： 1S/3C2H4O2.Gd/c3*1-2(3)4;/h3*1H3,(H,3,4);/q;;;+3/p-3
• InChI Key： ZPKMIURLGRBLPQ-UHFFFAOYSA-K
• SMILES： O.O.O.O.[Gd+3].CC([O-])=O.CC([O-])=O.CC([O-])=O

Computed Properties

• Exact Mass: 407.00600
• Monoisotopic Mass: 407.006273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Topological Polar Surface Area: 124

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1,611 g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 157.31000
• LogP: -3.98860
• Solubility: Soluble in water and ethanol, insoluble in ether.

Acetic acid,gadolinium(3+) salt, tetrahydrate (8CI,9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• TSCA：No
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts

Additional information on Acetic acid,gadolinium(3+) salt, tetrahydrate (8CI,9CI)

Gadolinium Acetate Tetrahydrate: A Comprehensive Overview

Gadolinium acetate tetrahydrate, with the CAS number 15280-53-2, is a rare earth compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as Acetic acid, gadolinium(3+) salt, tetrahydrate (8CI,9CI), is a hydrated salt of gadolinium(III) ions and acetic acid. Its unique chemical properties make it a valuable material in fields such as magnetic resonance imaging (MRI), catalysis, and materials science.

Recent advancements in MRI technology have highlighted the importance of gadolinium-based contrast agents. Gadolinium acetate tetrahydrate serves as a precursor for these agents, which are essential for enhancing the visibility of soft tissues in diagnostic imaging. The paramagnetic properties of gadolinium ions enable them to alter the relaxation times of water protons in biological tissues, thereby improving image resolution and diagnostic accuracy. Studies have shown that optimizing the synthesis and purification of gadolinium acetate tetrahydrate can significantly enhance the performance of these contrast agents.

In addition to its role in medical imaging, gadolinium acetate tetrahydrate has been explored for its potential in catalytic applications. Research has demonstrated that this compound can act as an effective catalyst in various organic reactions, including esterification and hydrogenation processes. The ability of gadolinium ions to stabilize transition states and facilitate bond formation makes them highly suitable for these applications. Furthermore, recent studies have focused on modifying the surface properties of gadolinium-based catalysts to improve their stability and reusability.

The synthesis of gadolinium acetate tetrahydrate involves a multi-step process that typically includes the dissolution of gadolinium oxide in acetic acid followed by careful precipitation and crystallization. The hydration state of the compound is critical, as it influences its physical and chemical properties. Recent research has emphasized the importance of controlling the synthesis conditions to achieve high-purity crystals with consistent hydrate content.

Another area where gadolinium acetate tetrahydrate has shown promise is in the development of advanced materials for energy storage systems. Gadolinium-based compounds are being investigated as potential candidates for high-capacity batteries and supercapacitors due to their unique electronic properties. By incorporating gadolinium ions into electrode materials, researchers aim to enhance energy density and charge/discharge efficiency.

Despite its numerous applications, the use of gadolinium-based compounds raises some concerns regarding their environmental impact and potential toxicity. Recent studies have focused on understanding the long-term effects of gadolinium exposure on biological systems and developing strategies to minimize environmental contamination during production and disposal.

In conclusion, gadolinium acetate tetrahydrate remains a versatile compound with wide-ranging applications across multiple disciplines. Its role as a precursor for MRI contrast agents alone underscores its importance in modern medicine. As research continues to uncover new uses for this compound, it is expected to play an even greater role in advancing technological innovations.